2-[[2-[(4-fluorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[[2-[(4-fluorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H21FN2O4/c24-17-8-6-16(7-9-17)14-26-11-10-19-20(23(26)28)4-1-5-21(19)30-15-22(27)25-13-18-3-2-12-29-18/h1-9,12H,10-11,13-15H2,(H,25,27)
• InChI Key: RKUHNQANOSOVFS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)C2=C1C(=CC=C2)OCC(=O)NCC3=CC=CO3)CC4=CC=C(C=C4)F
• Molecular Formula: C23H21FN2O4
• Molecular Weight: 408.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features, including a fluorophenyl group, an isoquinoline group, and a furan group. These groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. It would likely exhibit aromaticity in the phenyl and isoquinoline rings, and the fluorine atom would introduce a degree of polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of multiple aromatic rings would likely make it relatively nonpolar and insoluble in water, while the fluorine atom would introduce some polarity.

Scientific Research Applications

Pharmaceutical Drug Development

The core structure of SR-01000007073 is similar to that of many bioactive compounds, particularly those with indole derivatives. . This suggests that SR-01000007073 could be a valuable lead compound in the development of new pharmaceuticals targeting these areas.

Antiviral Research

. This indicates that SR-01000007073 could be synthesized and tested for antiviral efficacy, potentially contributing to the treatment of viral infections.

Cancer Therapeutics

. Research into the anticancer activity of SR-01000007073 could lead to the development of new oncology drugs.

Anti-inflammatory Agents

.

Antimicrobial Applications

Research on indole derivatives, which share a similar structure to SR-01000007073, has demonstrated antimicrobial properties. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many compounds with similar structural features are used as pharmaceuticals and interact with biological targets like enzymes or receptors.

Future Directions

The future directions for this compound would likely depend on its intended use. If it shows promise as a pharmaceutical, for example, future research might focus on optimizing its synthesis, improving its efficacy, reducing any side effects, and testing it in clinical trials.